![molecular formula C17H17FN6OS B252474 4-fluorophenyl [6-(3-isobutyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl ether](/img/structure/B252474.png)
4-fluorophenyl [6-(3-isobutyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl ether
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-fluorophenyl [6-(3-isobutyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl ether is a chemical compound with potential applications in scientific research. This compound is a member of the thiadiazole family, which has been extensively studied due to its diverse biological activities. In
Mechanism of Action
The mechanism of action of 4-fluorophenyl [6-(3-isobutyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl ether involves the inhibition of protein kinase CK2, which is a serine/threonine kinase that is involved in the regulation of various cellular processes. This compound binds to the ATP-binding site of CK2 and inhibits its activity, leading to the inhibition of downstream signaling pathways that are involved in cell proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have potent inhibitory activity against CK2, which is a key regulator of various cellular processes. Inhibition of CK2 activity by this compound has been shown to lead to the inhibition of cell proliferation, induction of apoptosis, and inhibition of tumor growth in vitro and in vivo. This compound has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
The advantages of using 4-fluorophenyl [6-(3-isobutyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl ether in lab experiments include its potent inhibitory activity against CK2, which makes it a useful tool for studying the role of CK2 in various cellular processes. However, the limitations of using this compound include its potential toxicity and off-target effects, which should be carefully evaluated in vitro and in vivo before using it in further studies.
Future Directions
There are several future directions for the study of 4-fluorophenyl [6-(3-isobutyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl ether. One direction is to further investigate its potential as a therapeutic agent for the treatment of cancer, neurodegenerative diseases, and inflammatory disorders. Another direction is to explore its potential as a tool for studying the role of CK2 in various cellular processes. Additionally, the development of more selective CK2 inhibitors based on the structure of this compound could lead to the development of more effective and less toxic therapeutic agents.
Synthesis Methods
The synthesis of 4-fluorophenyl [6-(3-isobutyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl ether has been reported in the literature. One of the methods involves the reaction of 4-fluorobenzyl chloride with 3-isobutyl-1H-pyrazole-5-carbaldehyde in the presence of sodium hydride and acetonitrile to form 4-fluorobenzyl [3-isobutyl-1H-pyrazol-5-yl]carbinol. This intermediate is then reacted with 4-amino-5-mercapto-1,2,4-triazole in the presence of sodium ethoxide and ethanol to form the final product.
Scientific Research Applications
The thiadiazole family of compounds has been extensively studied due to their diverse biological activities, including antimicrobial, antiviral, anticancer, anti-inflammatory, and antidiabetic properties. 4-fluorophenyl [6-(3-isobutyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl ether has shown potential as a selective inhibitor of protein kinase CK2, which is involved in the regulation of various cellular processes, including cell proliferation, differentiation, and apoptosis. This compound has also been studied for its potential as a therapeutic agent for the treatment of cancer, neurodegenerative diseases, and inflammatory disorders.
Properties
Molecular Formula |
C17H17FN6OS |
---|---|
Molecular Weight |
372.4 g/mol |
IUPAC Name |
3-[(4-fluorophenoxy)methyl]-6-[5-(2-methylpropyl)-1H-pyrazol-3-yl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C17H17FN6OS/c1-10(2)7-12-8-14(20-19-12)16-23-24-15(21-22-17(24)26-16)9-25-13-5-3-11(18)4-6-13/h3-6,8,10H,7,9H2,1-2H3,(H,19,20) |
InChI Key |
LNKMGRFWXCEJNA-UHFFFAOYSA-N |
SMILES |
CC(C)CC1=CC(=NN1)C2=NN3C(=NN=C3S2)COC4=CC=C(C=C4)F |
Canonical SMILES |
CC(C)CC1=CC(=NN1)C2=NN3C(=NN=C3S2)COC4=CC=C(C=C4)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.